Cas no 1882-77-5 (6-Hydroxy-2-methylquinazolin-4(3H)-one)

• Product Name: 6-Hydroxy-2-methylquinazolin-4(3H)-one
• CAS No: 1882-77-5
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD01685973
• CID: 42133
• PubChem ID: 135742243
• Update Time: 2025-09-24

6-Hydroxy-2-methylquinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-2-methylquinazolin-4(3H)-one
• 2-Methyl-6-hydroxy-4-quinazolinone
• 6-hydroxy-2-methyl-1H-quinazolin-4-one
• 2-Methyl-6-hydroxy-4-chinazolon
• 6-hydroxy-2-methyl-3H-quinazolin-4-one
• 2-METHYL-QUINAZOLINE-4,6-DIOL
• MFCD01685973
• 2-methyl-6-hydroxy-4-quinazolone
• 6-hydroxy-2-methyl-3,4-dihydroquinazolin-4-one
• BAA88277
• 2-Methyl-66-Hydroxy-2-methylquinazolin-4(3H)-one-hydroxy-4-quinazolinone
• Hydroxy-6 methyl-2 (3H) quinazolinone-4
• Hydroxy-6 methyl-2 (3H) quinazolinone-4 [French]
• AMY27334
• DTXSID40388733
• A880524
• CS-0211718
• NIOSH/VA3420610
• 6-Hydroxy-2-methyl-4(3H)-quinazolinone
• 6-hydroxy-2-methylquinazolin-4(3H)-one, AldrichCPR
• 1882-77-5
• VA34206100
• AKOS006345261
• BS-21999
• 4(3H)-Quinazolinone, 6-hydroxy-2-methyl-
• DB-415082

• MDL： MFCD01685973
• Inchi： 1S/C9H8N2O2/c1-5-10-8-3-2-6(12)4-7(8)9(13)11-5/h2-4,12H,1H3,(H,10,11,13)
• InChI Key： QMCWCWOPKFEBHC-UHFFFAOYSA-N
• SMILES： OC1C=CC2=C(C=1)C(NC(C)=N2)=O

Computed Properties

• Exact Mass: 176.05900
• Monoisotopic Mass: 176.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 61.7A^2

Experimental Properties

• Density: 1.42
• Melting Point: 310 ºC (dec.)
• PSA: 65.98000
• LogP: 0.93710

Additional information on 6-Hydroxy-2-methylquinazolin-4(3H)-one

Comprehensive Overview of 6-Hydroxy-2-methylquinazolin-4(3H)-one (CAS No. 1882-77-5): Properties, Applications, and Research Insights

6-Hydroxy-2-methylquinazolin-4(3H)-one (CAS No. 1882-77-5), a specialized heterocyclic compound, has garnered significant attention in pharmaceutical and biochemical research due to its unique structural framework and potential bioactivity. This quinazolinone derivative is characterized by a hydroxyl group at the 6-position and a methyl group at the 2-position, which contribute to its distinct chemical reactivity and solubility profile. Researchers frequently explore its role as a building block for synthesizing more complex molecules, particularly in drug discovery targeting enzymes and receptors.

In recent years, the demand for 6-Hydroxy-2-methylquinazolin-4(3H)-one has surged, driven by its relevance in developing small-molecule inhibitors and fluorescence probes. Its CAS number 1882-77-5 serves as a critical identifier in chemical databases, ensuring precise sourcing for laboratories. The compound’s molecular formula C9H8N2O2 and moderate polarity make it suitable for diverse solvent systems, a feature often highlighted in organic synthesis forums. Notably, its compatibility with cross-coupling reactions and microwave-assisted synthesis aligns with modern green chemistry trends, addressing user queries about sustainable methodologies.

One of the most searched topics related to 6-Hydroxy-2-methylquinazolin-4(3H)-one revolves around its biological activity. Preliminary studies suggest interactions with kinase pathways, sparking interest in oncology and inflammation research. Users frequently inquire about its structure-activity relationship (SAR), particularly how modifications to the quinazolinone core influence efficacy. This aligns with broader industry trends favoring fragment-based drug design, where such scaffolds are prized for their versatility.

From a technical standpoint, the compound’s melting point (290–292°C) and UV-Vis absorption properties are frequently cited in analytical protocols. Laboratories optimizing HPLC purification methods for 1882-77-5 often share best practices online, reflecting the compound’s niche yet growing applications. Additionally, its stability under ambient conditions makes it a practical choice for long-term storage, a detail emphasized in supplier FAQs.

Beyond pharmaceuticals, 6-Hydroxy-2-methylquinazolin-4(3H)-one has emerged in material science, particularly in designing organic semiconductors. Its conjugated system and ability to form hydrogen-bonded networks are explored for optoelectronic devices, resonating with searches on "quinazolinone-based materials." This dual applicability in life sciences and advanced materials underscores its interdisciplinary value.

Quality control remains a priority for users sourcing this compound. Certificates of Analysis (CoA) detailing purity (>98%) and residual solvent levels are frequently requested, reflecting stringent industry standards. Suppliers emphasizing GC-MS or NMR validation for CAS 1882-77-5 gain traction in search rankings, as researchers prioritize traceability.

In conclusion, 6-Hydroxy-2-methylquinazolin-4(3H)-one exemplifies how niche chemicals drive innovation across sectors. Its CAS No. 1882-77-5 serves as a gateway to deeper exploration, whether in medicinal chemistry or functional materials. As AI-assisted molecular modeling accelerates, compounds like this will likely feature prominently in virtual screening libraries, further cementing their relevance in next-gen research.